Cas no 825-56-9 (2-Phenyl-1,3,4-oxadiazole)

2-Phenyl-1,3,4-oxadiazole structure
2-Phenyl-1,3,4-oxadiazole structure
Product Name:2-Phenyl-1,3,4-oxadiazole
CAS No:825-56-9
MF:C8H6N2O
MW:146.14604139328
MDL:MFCD00491613
CID:839347
PubChem ID:13217
Update Time:2024-10-27

2-Phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-phenyl-1,3,4-oxadiazole
    • 1,3,4-OXADIAZOLE, 2-PHENYL-
    • 1,3,4-OXADIAZOLE,2-PHENYL
    • 2-Fenil-1,3,4-ossadiazolo [Italian]
    • 2-phenyl-[1,3,4]oxadiazole
    • 5-phenyl-1,3,4-oxadiazole
    • Phenyl-[1,3,4]oxadiazol
    • phenyl-[1,3,4]oxadiazole
    • 2-Phenyloxadiazole
    • NSC 94884
    • 2-Fenil-1,3,4-ossadiazolo
    • NSC94884
    • C11H9IN2O
    • 2-Phenyl-1,3,4-oxadiazol
    • 1,4-Oxadiazole, 2-phenyl-
    • 2-phenyl-[1.3.4]oxadiazole
    • 2-phenyl-[1.3.4]-oxadiazole
    • 2-phenyl-[1,3,4]-oxadiazole
    • ZEOMRHKTIYBETG-UHFFFAOYSA-N
    • 2-Phenyl-1,3,4-oxadiazole (ACI)
    • 2-Phenyloxadiazole;5-Phenyl-1,3,4-Oxadiazole
    • SY179350
    • BRN 0118804
    • 4-27-00-07140 (Beilstein Handbook Reference)
    • SCHEMBL9555
    • BDBM600907
    • CS-0119950
    • AKOS002300438
    • EN300-44953
    • 825-56-9
    • DTXSID80231799
    • MFCD00491613
    • AS-58422
    • CHEMBL2269004
    • DB-025924
    • Z55670800
    • NSC-94884
    • BCP27494
    • D71189
    • STK408136
    • US11634391, Compound 144
    • 2-Phenyl-1,3,4-oxadiazole
    • MDL： MFCD00491613
    • Inchi： 1S/C8H6N2O/c1-2-4-7(5-3-1)8-10-9-6-11-8/h1-6H
    • InChI Key： ZEOMRHKTIYBETG-UHFFFAOYSA-N
    • SMILES： N1=COC(C2C=CC=CC=2)=N1
    • BRN： 0118804

Computed Properties

  • Exact Mass: 146.04800
  • Monoisotopic Mass: 146.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.179
  • Boiling Point: 254 ºC
  • Flash Point: 111 ºC
  • PSA: 38.92000
  • LogP: 1.73660

2-Phenyl-1,3,4-oxadiazole Security Information

  • Storage Condition：Sealed in dry,2-8°C

2-Phenyl-1,3,4-oxadiazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Phenyl-1,3,4-oxadiazole Pricemore >>

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2-Phenyl-1,3,4-oxadiazole Production Method

Production Method 1

613-94-5 613-94-5
825-56-9 825-56-9
Reaction Conditions
1.1 overnight, 120 °C
Reference
Pd(OAc)2 catalyzed C-H activation of 1,3,4-oxadiazoles and their direct oxidative coupling with benzothiazoles and aryl boronic acids using Cu(OAc)2 as an oxidant
Salvanna, N.; et al, Tetrahedron, 2013, 69(9), 2220-2225

Production Method 2

65-85-0 65-85-0
73789-56-7 73789-56-7
825-56-9 825-56-9
Reaction Conditions
1.1 Solvents: Dichloromethane ;  10 min, rt
Reference
Novel, fast and efficient one-pot sonochemical synthesis of 2-aryl-1,3,4-oxadiazoles
Rouhani, Morteza; et al, Ultrasonics Sonochemistry, 2014, 21(1), 262-267

Production Method 3

65-85-0 65-85-0
73789-56-7 73789-56-7
825-56-9 825-56-9
Reaction Conditions
1.1 Solvents: Dichloromethane ;  rt
Reference
N-(triphenylphosphoranylidene) isocyanamide
Lindstrom, Johan, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2014, 1, 1-3

Production Method 4

1075-06-5 1075-06-5
613-94-5 613-94-5
825-56-9 825-56-9
Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Iodine Solvents: Dimethyl sulfoxide ,  Water ;  110 °C
Reference
Direct Annulation of Hydrazides to 1,3,4-Oxadiazoles via Oxidative C(CO)-C(Methyl) Bond Cleavage of Methyl Ketones
Gao, Qinghe; et al, Organic Letters, 2015, 17(12), 2960-2963

Production Method 5

613-94-5 613-94-5
100-06-1 100-06-1
825-56-9 825-56-9
Reaction Conditions
1.1 Reagents: Iodine Solvents: Dimethyl sulfoxide ,  Water ;  rt; 110 °C
1.2 Reagents: Potassium carbonate ;  15 h, 110 °C
Reference
Direct Annulation of Hydrazides to 1,3,4-Oxadiazoles via Oxidative C(CO)-C(Methyl) Bond Cleavage of Methyl Ketones
Gao, Qinghe; et al, Organic Letters, 2015, 17(12), 2960-2963

Production Method 6

613-94-5 613-94-5
1895-39-2 1895-39-2
825-56-9 825-56-9
Reaction Conditions
1.1 Reagents: Tripotassium phosphate Solvents: Acetonitrile ;  1 h, 100 °C
Reference
[4+1] cyclization of benzohydrazide and ClCF2COONa towards 1,3,4-oxadiazoles and 1,3,4-oxadiazoles-d5
Wang, Ya; et al, Chinese Chemical Letters, 2022, 33(3), 1511-1514

Production Method 7

99-90-1 99-90-1
613-94-5 613-94-5
825-56-9 825-56-9
Reaction Conditions
1.1 Reagents: Iodine Solvents: Dimethyl sulfoxide ,  Water ;  rt; 110 °C
1.2 Reagents: Potassium carbonate ;  15 h, 110 °C
Reference
Direct Annulation of Hydrazides to 1,3,4-Oxadiazoles via Oxidative C(CO)-C(Methyl) Bond Cleavage of Methyl Ketones
Gao, Qinghe; et al, Organic Letters, 2015, 17(12), 2960-2963

Production Method 8

613-94-5 613-94-5
99-91-2 99-91-2
825-56-9 825-56-9
Reaction Conditions
1.1 Reagents: Iodine Solvents: Dimethyl sulfoxide ,  Water ;  rt; 110 °C
1.2 Reagents: Potassium carbonate ;  15 h, 110 °C
Reference
Direct Annulation of Hydrazides to 1,3,4-Oxadiazoles via Oxidative C(CO)-C(Methyl) Bond Cleavage of Methyl Ketones
Gao, Qinghe; et al, Organic Letters, 2015, 17(12), 2960-2963

Production Method 9

32818-95-4 32818-95-4
825-56-9 825-56-9
Reaction Conditions
1.1 Reagents: Oxygen ,  Copper bromide (CuBr2) Solvents: Dimethylformamide ;  0.75 h, 150 °C
Reference
Ligand-free Cu(II)-mediated aerobic oxidations of aldehyde hydrazones leading to N,N'-diacylhydrazines and 1,3,4-oxadiazoles
Liu, Lei; et al, Organic & Biomolecular Chemistry, 2017, 15(12), 2585-2592

Production Method 10

613-94-5 613-94-5
100-19-6 100-19-6
825-56-9 825-56-9
Reaction Conditions
1.1 Reagents: Iodine Solvents: Dimethyl sulfoxide ,  Water ;  rt; 110 °C
1.2 Reagents: Potassium carbonate ;  15 h, 110 °C
Reference
Direct Annulation of Hydrazides to 1,3,4-Oxadiazoles via Oxidative C(CO)-C(Methyl) Bond Cleavage of Methyl Ketones
Gao, Qinghe; et al, Organic Letters, 2015, 17(12), 2960-2963

Production Method 11

591-50-4 591-50-4
288-99-3 288-99-3
825-56-9 825-56-9
Reaction Conditions
1.1 Reagents: Zincate(2-), dichlorobis(2,2,6,6-tetramethyl-1-piperidinyl)-, lithium (1:2), (T-… Solvents: Tetrahydrofuran ;  25 °C; 5 min, 25 °C
1.2 Catalysts: Bis(dibenzylideneacetone)palladium ,  1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] ;  2 h, 25 °C
1.3 Reagents: Ammonium chloride Solvents: Water ;  25 °C
Reference
Functionalization of 1,3,4-Oxadiazoles and 1,2,4-Triazoles via Selective Zincation or Magnesiation Using 2,2,6,6-Tetramethylpiperidyl Bases
Schwaerzer, Kuno; et al, Organic Letters, 2020, 22(5), 1899-1902

Production Method 12

766-98-3 766-98-3
613-94-5 613-94-5
825-56-9 825-56-9
Reaction Conditions
1.1 Reagents: Iodine ,  Oxygen Solvents: Dimethyl sulfoxide ;  6 h, 120 °C
1.2 Reagents: Potassium carbonate ,  Oxygen ;  2 h, 120 °C
Reference
Iodine-Mediated Domino Oxidative Cyclization: One-Pot Synthesis of 1,3,4-Oxadiazoles via Oxidative Cleavage of C(sp2)-H or C(sp)-H Bond
Fan, Yuxing; et al, Journal of Organic Chemistry, 2016, 81(15), 6820-6825

Production Method 13

33877-91-7 33877-91-7
825-56-9 825-56-9
Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Iodine Solvents: Dimethyl sulfoxide ,  Water ;  110 °C
Reference
Direct Annulation of Hydrazides to 1,3,4-Oxadiazoles via Oxidative C(CO)-C(Methyl) Bond Cleavage of Methyl Ketones
Gao, Qinghe; et al, Organic Letters, 2015, 17(12), 2960-2963

Production Method 14

613-94-5 613-94-5
825-56-9 825-56-9
Reaction Conditions
1.1 12 h, reflux
Reference
Palladium-Catalyzed Domino Allenamide Carbopalladation/Direct C-H Allylation of Heteroarenes: Synthesis of Primprinine and Papaverine Analogues
Hedouin, Jonathan; et al, Organic Letters, 2018, 20(19), 6027-6032

Production Method 15

65-85-0 65-85-0
73789-56-7 73789-56-7
825-56-9 825-56-9
Reaction Conditions
1.1 Solvents: Dichloromethane ;  15 min, rt; 12 h, rt
Reference
One-pot synthesis of 2-aryl-1,3,4-oxadiazole derivatives as potential antibacterial agents
Karimi, Fatemeh; et al, Journal of Chemical and Pharmaceutical Research, 2015, 7(10), 1028-1033

Production Method 16

613-94-5 613-94-5
825-56-9 825-56-9
Reaction Conditions
1.1 Catalysts: Aluminum potassium sulfate dodecahydrate ;  rt → 100 °C; 6 h, 100 °C
Reference
Alum (KAl(SO4)2.12H2O). An efficient and inexpensive catalyst for the one-pot synthesis of 1,3,4-oxadiazoles under solvent-free conditions
Dabiri, Minoo; et al, Monatshefte fuer Chemie, 2007, 138(12), 1253-1255

Production Method 17

187964-68-7 187964-68-7
613-94-5 613-94-5
825-56-9 825-56-9
Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
Direct and efficient synthesis of dimethylformamidrazones using benzotriazole Vilsmeier reagent
Katritzky, Alan R.; et al, Journal of Organic Chemistry, 2000, 65(7), 2246-2248

Production Method 18

88-15-3 88-15-3
613-94-5 613-94-5
825-56-9 825-56-9
Reaction Conditions
1.1 Reagents: Iodine Solvents: Dimethyl sulfoxide ,  Water ;  rt; 110 °C
1.2 Reagents: Potassium carbonate ;  15 h, 110 °C
Reference
Direct Annulation of Hydrazides to 1,3,4-Oxadiazoles via Oxidative C(CO)-C(Methyl) Bond Cleavage of Methyl Ketones
Gao, Qinghe; et al, Organic Letters, 2015, 17(12), 2960-2963

Production Method 19

613-94-5 613-94-5
98-86-2 98-86-2
825-56-9 825-56-9
Reaction Conditions
1.1 Reagents: Iodine Solvents: Dimethyl sulfoxide ,  Water ;  rt; 110 °C
1.2 Reagents: Potassium carbonate ;  15 h, 110 °C
Reference
Direct Annulation of Hydrazides to 1,3,4-Oxadiazoles via Oxidative C(CO)-C(Methyl) Bond Cleavage of Methyl Ketones
Gao, Qinghe; et al, Organic Letters, 2015, 17(12), 2960-2963

Production Method 20

19836-23-8 19836-23-8
825-56-9 825-56-9
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ,  Water ;  110 °C
Reference
Direct Annulation of Hydrazides to 1,3,4-Oxadiazoles via Oxidative C(CO)-C(Methyl) Bond Cleavage of Methyl Ketones
Gao, Qinghe; et al, Organic Letters, 2015, 17(12), 2960-2963

Production Method 21

586-37-8 586-37-8
613-94-5 613-94-5
825-56-9 825-56-9
Reaction Conditions
1.1 Reagents: Iodine Solvents: Dimethyl sulfoxide ,  Water ;  rt; 110 °C
1.2 Reagents: Potassium carbonate ;  15 h, 110 °C
Reference
Direct Annulation of Hydrazides to 1,3,4-Oxadiazoles via Oxidative C(CO)-C(Methyl) Bond Cleavage of Methyl Ketones
Gao, Qinghe; et al, Organic Letters, 2015, 17(12), 2960-2963

Production Method 22

613-94-5 613-94-5
825-56-9 825-56-9
Reaction Conditions
1.1 Reagents: Iodine ,  Oxygen Solvents: Dimethyl sulfoxide ;  6 h, 120 °C
1.2 Reagents: Potassium carbonate ,  Oxygen ;  2 h, 120 °C
Reference
Iodine-Mediated Domino Oxidative Cyclization: One-Pot Synthesis of 1,3,4-Oxadiazoles via Oxidative Cleavage of C(sp2)-H or C(sp)-H Bond
Fan, Yuxing; et al, Journal of Organic Chemistry, 2016, 81(15), 6820-6825

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:825-56-9)2-Phenyl-1,3,4-oxadiazole
Order Number:sfd10937
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
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(CAS:825-56-9)2-Phenyl-1,3,4-oxadiazole
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Purity:99.9%
Quantity:200kg
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